7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide
Catalog No.
S7963734
CAS No.
M.F
C17H26N2O3S
M. Wt
338.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide
IUPAC Name
7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide
Molecular Formula
C17H26N2O3S
Molecular Weight
338.5 g/mol
InChI
InChI=1S/C17H26N2O3S/c1-4-7-14-8-5-6-9-15(14)18-16(20)19-11-10-17(2,3)23(21,22)13-12-19/h5-6,8-9H,4,7,10-13H2,1-3H3,(H,18,20)
InChI Key
HCUNHXLNCJBMCJ-UHFFFAOYSA-N
SMILES
CCCC1=CC=CC=C1NC(=O)N2CCC(S(=O)(=O)CC2)(C)C
Canonical SMILES
CCCC1=CC=CC=C1NC(=O)N2CCC(S(=O)(=O)CC2)(C)C
7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide, also known as DMTCP, is a cyclic peptide that is structurally similar to other thiazepane derivatives. It was first synthesized in the early 2000s by a research group at the University of Michigan, and since then, it has attracted the attention of researchers due to its diverse applications in biological and medical research.
7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide is a white solid with a molecular weight of 355.47 g/mol. It is soluble in organic solvents such as DMSO, DMF, and methanol but insoluble in water. The compound has a melting point of approximately 238°C.
There are various methods of synthesizing 7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide, but the most common method involves the reaction of 2-propylbenzylamine with thiourea in the presence of a suitable catalyst. The resulting product is then subjected to a cyclization reaction to form the thiazepane ring.
There are various analytical methods that can be used to identify and characterize 7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide. These methods include nuclear magnetic resonance spectroscopy, infrared spectroscopy, mass spectrometry, and X-ray crystallography.
7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide has been shown to exhibit diverse biological activities, including antitumor, antibacterial, and anti-inflammatory properties. In addition, studies have shown that the compound has the potential to reduce oxidative stress, which can be beneficial in the treatment of various diseases.
Studies have shown that 7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide exhibits low toxicity in various animal models. However, more studies are needed to establish the safety profile of the compound in humans.
7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide has been used in various scientific experiments, including drug discovery, protein engineering, and biocatalysis. In addition, the compound has potential applications in the development of biosensors and diagnostic assays.
The current research on 7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide focuses on the development of new synthetic methods, the characterization of its biological properties, and its application in various fields of research.
7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide has potential applications in various fields of research and industry, including drug discovery, protein engineering, and biosensors. In addition, the compound has potential use as a catalyst in biocatalysis.
One of the limitations of 7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide is its low solubility in water, which limits its use in aqueous systems. Future research should focus on the development of new methods to improve its solubility in water and expand its applications in various fields of research and industry.
Future research directions for 7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide may include the development of new synthetic methods to improve its yield and purity. In addition, research should focus on the optimization of its biological properties, including its efficacy and safety profile in humans. Moreover, the compound's potential applications in the development of new biosensors, diagnostic assays, and biocatalysis should be explored further. Finally, more research should be conducted to evaluate the compound's potential use in the treatment of various diseases.
XLogP3
2.6
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
1
Exact Mass
338.16641387 g/mol
Monoisotopic Mass
338.16641387 g/mol
Heavy Atom Count
23
Dates
Last modified: 01-05-2024
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